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Compound of Interest

Compound Name: Hecameg

Cat. No.: B058553 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling

Hecameg, a non-ionic detergent commonly used in the solubilization of membrane-bound

proteins.[1] Adherence to these guidelines is crucial for maintaining a safe laboratory

environment and ensuring the integrity of your experimental results.

Core Safety and Handling Procedures
Hecameg is classified as a non-hazardous substance, and as such, a formal safety data sheet

(SDS) is not required under Regulation (EC) No. 1907/2006 (REACH).[2] The recommended

handling protocol is "Standard Handling," which entails good laboratory practices.[3][4][5]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles to protect against accidental splashes.

Hand Protection: Use standard laboratory gloves (e.g., nitrile or latex) to prevent skin

contact.

Body Protection: A standard lab coat should be worn to protect clothing.

Handling and Storage:

Storage Temperature: Store Hecameg at +15°C to +30°C.[3][5]
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Reconstituted Solutions: After reconstitution, store the solution in a refrigerator at 4°C. Stock

solutions are reported to be stable for up to 3 months at this temperature.[1][3][4]

General Handling: Avoid creating dust if handling in solid form. For solutions, minimize

aerosolization.

Disposal Plan:

As a non-hazardous substance, Hecameg can typically be disposed of according to standard

laboratory procedures for non-hazardous chemical waste. Consult your institution's specific

waste disposal guidelines.

Physical and Chemical Properties
Property Value

CAS Number 115457-83-5

Synonyms
Methyl-6-O-(N-heptylcarbamoyl)-α-D-

glucopyranoside

Chemical Formula C₁₅H₂₉NO₇

Purity ≥95% by HPLC[3][5]

Critical Micelle Concentration (CMC) 19.5 mM[3][4]

Quality Level MQ100[3][5]

Experimental Workflow for Handling Hecameg
The following diagram outlines the standard operational workflow for using Hecameg in a

laboratory setting, from initial preparation to final disposal.

Preparation Application Disposal

Don PPE
(Gloves, Goggles, Lab Coat) Weigh Solid Hecameg Dissolve in Buffer Solubilize

Membrane Proteins Perform Experiment Dispose of Waste
(per institutional guidelines) Clean Work Area
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Caption: Standard workflow for handling the non-hazardous chemical Hecameg.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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